Cas no 2580093-85-0 (rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate)

Technical Introduction: rac-Ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate is a chiral pyrazole derivative featuring a fused oxolane (tetrahydrofuran) ring with an amino substituent. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. The stereochemistry at the (3R,4S) positions enhances its potential for selective interactions in asymmetric synthesis. The ethyl ester group offers synthetic flexibility for further derivatization, while the amino functionality provides a handle for conjugation or salt formation. Its well-defined structure and functional group compatibility make it valuable for exploratory research in drug discovery and heterocyclic chemistry.
rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate structure
2580093-85-0 structure
Product Name:rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate
CAS No:2580093-85-0
MF:C10H15N3O3
MW:225.244402170181
CID:6135641
PubChem ID:165888539
Update Time:2025-05-20

rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27725761
    • rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate
    • 2580093-85-0
    • Inchi: 1S/C10H15N3O3/c1-2-16-10(14)7-3-12-13(4-7)9-6-15-5-8(9)11/h3-4,8-9H,2,5-6,11H2,1H3/t8-,9+/m0/s1
    • InChI Key: DVPIWVMWSGAUIM-DTWKUNHWSA-N
    • SMILES: O1C[C@@H]([C@@H](C1)N1C=C(C(=O)OCC)C=N1)N

Computed Properties

  • Exact Mass: 225.11134135g/mol
  • Monoisotopic Mass: 225.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 79.4Ų

rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-pyrazole-4-carboxylate

Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate, with the CAS number 258009385, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its unique structural features and potential applications in drug discovery and pest control. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in contemporary research.

The molecular structure of Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate comprises a pyrazole ring system, an amino oxolane moiety, and an ethyl ester group. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a common structural motif in various bioactive compounds. The amino oxolane group introduces additional complexity, with its cyclic structure and amino functionality potentially contributing to hydrogen bonding and other non-covalent interactions that are crucial for biological activity.

Recent studies have focused on the synthesis of this compound, employing innovative strategies such as asymmetric catalysis and enantioselective reactions to achieve the desired stereochemistry at the (3R,4S) configuration. These methods not only enhance the efficiency of the synthesis but also ensure high purity and enantiomeric excess, which are critical for downstream applications in pharmacology and toxicology.

In terms of biological activity, Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, it has demonstrated inhibitory effects on key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its activity against agricultural pests has been explored, with recent findings indicating its effectiveness as a potential pesticide.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (3R,4S) configuration ensures optimal molecular interactions with target proteins, thereby enhancing its efficacy. Researchers have utilized computational modeling techniques to predict binding affinities and optimize the compound's pharmacokinetic properties.

From an environmental perspective, the degradation pathways of Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate have been studied to assess its impact on ecosystems. Results indicate that it undergoes rapid hydrolysis under environmental conditions, reducing its persistence in soil and water systems.

In conclusion, Rac-Ethyl 1-[(3R,4S)-4-Aminooxolan-3-Yl]-1H-Pyrazole-4-Carboxylate represents a significant advancement in chemical synthesis and biological research. Its unique structure, coupled with cutting-edge synthetic methods and promising bioactivity profiles, positions it as a valuable asset in both therapeutic and agricultural applications.

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